![molecular formula C21H26N2O5 B262536 3,5-dimethoxy-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide](/img/structure/B262536.png)
3,5-dimethoxy-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dimethoxy-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide is a synthetic compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as "DMPEA" and is classified as a phenethylamine derivative.
Mechanism of Action
DMPEA is believed to exert its effects by binding to the serotonin 5-HT2A receptor and activating downstream signaling pathways. This activation leads to increased neurotransmitter release and altered neuronal activity, which may contribute to the observed biochemical and physiological effects of DMPEA.
Biochemical and Physiological Effects:
Studies have shown that DMPEA can induce changes in neurotransmitter release and neuronal activity in various regions of the brain. These changes may contribute to the observed effects of DMPEA, which include altered perception, mood, and cognition.
Advantages and Limitations for Lab Experiments
DMPEA has several advantages for use in scientific research, including its high affinity for the serotonin 5-HT2A receptor and its structural similarity to other phenethylamine derivatives. However, DMPEA also has several limitations, including its potential for toxicity and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several potential future directions for research on DMPEA. These include further studies on its mechanism of action, its potential therapeutic applications, and its potential for use as a tool in neuroscience research. Additionally, studies may be conducted to investigate the potential for DMPEA to interact with other neurotransmitter systems and receptors, as well as its potential for use in combination with other compounds.
Synthesis Methods
The synthesis of DMPEA involves the reaction of 3,5-dimethoxyphenylacetic acid with N-(3-methoxy-4-(pentanoylamino)phenyl)acetamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction results in the formation of DMPEA as a white crystalline solid.
Scientific Research Applications
DMPEA has been studied for its potential use in scientific research due to its structural similarity to other phenethylamine derivatives such as mescaline and MDMA. DMPEA has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
properties
Product Name |
3,5-dimethoxy-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide |
---|---|
Molecular Formula |
C21H26N2O5 |
Molecular Weight |
386.4 g/mol |
IUPAC Name |
3,5-dimethoxy-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide |
InChI |
InChI=1S/C21H26N2O5/c1-5-6-7-20(24)23-18-9-8-15(12-19(18)28-4)22-21(25)14-10-16(26-2)13-17(11-14)27-3/h8-13H,5-7H2,1-4H3,(H,22,25)(H,23,24) |
InChI Key |
LCDOSHLUBRYSKX-UHFFFAOYSA-N |
SMILES |
CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC(=CC(=C2)OC)OC)OC |
Canonical SMILES |
CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC(=CC(=C2)OC)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.